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Abstract
Cyanidin-3-rutinoside, also known as keracyanin, is a prominent anthocyanin found in a

variety of pigmented fruits and vegetables, including black raspberries, blackberries, and sweet

cherries.[1] As a member of the flavonoid family of polyphenols, it is responsible for the red,

purple, and blue hues of many plants.[2] Beyond its role as a natural colorant, Cyanidin-3-
rutinoside has garnered significant scientific interest for its diverse pharmacological properties.

These include potent antioxidant, anti-inflammatory, anti-diabetic, and anti-cancer activities.[3]

[4][5][6] This technical guide provides a comprehensive overview of the chemical structure,

physicochemical properties, and biological activities of Cyanidin-3-rutinoside, with a focus on

its mechanisms of action and relevant experimental protocols for its study.

Chemical Structure and Properties
Cyanidin-3-rutinoside is a glycoside of cyanidin, where the cyanidin aglycone is attached to a

rutinose disaccharide (α-L-rhamnopyranosyl-(1→6)-β-D-glucopyranose) at the C-3 position.[7]

The presence of the sugar moiety enhances its water solubility and stability compared to the

aglycone.
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The chemical structure consists of a C6-C3-C6 backbone characteristic of flavonoids, with

hydroxyl groups at the 3, 4', 5, and 7 positions. The positive charge on the oxygen atom of the

C-ring is a defining feature of anthocyanins.

Physicochemical Properties
A summary of the key physicochemical properties of Cyanidin-3-rutinoside is presented in

Table 1.

Property Value References

Systematic Name

2-(3,4-dihydroxyphenyl)-5,7-

dihydroxy-3-[[3,4,5-trihydroxy-

6-[[3,4,5-trihydroxy-6-methyl-

oxan-2-yl]oxymethyl]oxan-2-

yl]oxy]chromenylium

[1]

Common Names
Keracyanin, Cyanidin 3-

rhamnoglucoside
[7][8]

Molecular Formula C₂₇H₃₁O₁₅⁺ (cation) [7][9]

Molecular Weight 595.52 g/mol [9]

Appearance Dark red/purple powder [8]

Solubility Soluble in water and alcohol.

Stability

Sensitive to temperatures

>40°C, hydrolysis, and

hydrogenation.[8] Should be

stored in the dark at low

temperatures (< -5°C).[8]

[8]

Spectroscopic Data
The spectroscopic characteristics of Cyanidin-3-rutinoside are crucial for its identification and

quantification.
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Spectroscopic Data Values References

UV-Vis (λmax) ~520 nm (in acidic methanol) [8][10][11]

¹H NMR (600 MHz, CD₃OD)

δ 8.82 (s,1H), 7.70 (s, 2H),

6.80 (d, J=1.2 Hz, 1H), 6.58 (d,

J=1.8 Hz, 1H), 5.42 (d, J=7.8

Hz, 1H), 4.62(d, J=7.2 Hz, 1H),

3.92-3.95 (m, 1H), 3.84-

3.86(m, 1H), 3.65-3.73 (m,

3H), 3.50-3.53 (m, 2H), 3.43-

3.46 (m, 1H), 3.20-3.23 (m,

1H), 3.08-3.11 (m, 1H), 2.88-

2.92 (m, 1H)

[12]

¹³C NMR (150 MHz, CD₃OD)

δ 170.1, 164.1, 159.1, 157.4,

147.5, 145.5, 144.7, 135.2,

120.0, 113.0, 112.7, 106.1,

103.2, 101.5, 94.9, 82.5, 78.6,

77.9, 77.7, 75.8, 70.8, 70.6,

67.0, 62.2

[12][13]

ESI-LC/MS/MS
[M]⁺ at m/z 595.166295,

MS/MS fragment at m/z 302.9
[12][13]

Biological Activities and Signaling Pathways
Cyanidin-3-rutinoside exhibits a broad spectrum of biological activities, making it a compound

of significant interest for drug development.

Antioxidant and Pro-oxidant Activity
While generally known for its antioxidant properties through the scavenging of reactive oxygen

species (ROS), Cyanidin-3-rutinoside can also exhibit pro-oxidant effects, particularly in

cancer cells.[3][4][6] In normal cells, it functions as a potent antioxidant.[14][15] However, in

leukemic cells, it has been shown to induce the accumulation of peroxides, leading to oxidative

stress-mediated apoptosis.[3][4][16]
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Anti-Cancer Activity
Cyanidin-3-rutinoside selectively induces apoptosis in leukemia cells without significant

toxicity to normal peripheral blood mononuclear cells.[3][4] The mechanism involves the

generation of ROS, which in turn activates the p38 MAPK and JNK signaling pathways.[3][4]

[16] This leads to the activation of the pro-apoptotic Bcl-2 family protein Bim, triggering the

mitochondrial pathway of apoptosis.[3][4]

Cyanidin-3-rutinoside
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Caption: Apoptotic pathway induced by Cyanidin-3-rutinoside in leukemia cells.
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Anti-Diabetic Activity
Cyanidin-3-rutinoside has demonstrated potential in managing hyperglycemia. It acts as an

inhibitor of key carbohydrate-digesting enzymes, namely pancreatic α-amylase and intestinal α-

glucosidase, thereby delaying postprandial glucose absorption.[5][6][17] Furthermore, it can

enhance glucose uptake in adipocytes by activating the PI3K/Akt signaling pathway, leading to

increased GLUT4 expression.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1257026#chemical-structure-and-properties-of-
cyanidin-3-rutinoside]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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